4-(Pyrrolidin-1-yl)-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 4-pyrrolidin-1-yl-6-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H22F3N5O2S/c20-19(21,22)15-5-1-2-6-16(15)30(28,29)27-11-9-26(10-12-27)18-13-17(23-14-24-18)25-7-3-4-8-25/h1-2,5-6,13-14H,3-4,7-12H2
• InChI Key: IUNVJOKNHYURTH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C19H22F3N5O2S
• Molecular Weight: 441.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

A study focused on the synthesis of novel pyrimidine derivatives, including compounds similar to 4-(Pyrrolidin-1-yl)-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine, highlighting their potential in developing antimicrobial agents due to their structural motifs that exhibit bioactivity (Ammar et al., 2004). Additionally, the work on the condensation of 2-aminofluorene with α,ω-dibromoalkanes to form derivatives of piperazine and pyrrolidine underscores the chemical versatility and potential application in creating bioactive compounds (Barak, 1968).

Antimicrobial and Herbicidal Activities

Research on the antimicrobial activity of pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing sulfonyl moiety, utilizing similar synthetic pathways, reveals potential applications in antimicrobial therapies. Some of these compounds have shown promising activity against microbial strains (Ammar et al., 2004). Furthermore, the development of new fluoro intermediates for herbicidal sulfonylureas, incorporating pyrimidine and triazine intermediates, indicates the compound's relevance in agricultural applications, particularly in developing selective post-emergence herbicides (Hamprecht et al., 1999).

Pharmacokinetics and Drug Development

A study on the metabolism, excretion, and pharmacokinetics of a dipeptidyl peptidase inhibitor, structurally related to the given compound, in rat, dog, and human models highlights the significance of understanding the metabolic pathways for drug development. This research sheds light on the metabolic stability and potential therapeutic applications of compounds with similar structures (Sharma et al., 2012).

Material Science Applications

Research on the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties, utilizing a diamine related to the compound , underscores the relevance of such molecules in developing advanced materials. These materials exhibit high thermal stability and low dielectric constants, making them suitable for electronic applications (Liu et al., 2013).